Cas no 1266547-91-4 (N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-3-methyl-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-3-methyl-1H-pyrazole-5-carbohydrazide
• CAS No: 1266547-91-4
• MF: C₁₃H₁₄N₄O₂
• MW: 258.275862216949
• CID: 3055776
• PubChem ID: 135473318
• Update Time: 2025-07-01

N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-3-methyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• <br>(E)-N'-(1-(2-hydroxyphenyl)ethylidene)-3-methyl-1H-pyrazole-5-carbohydrazid e
• N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-3-methyl-1H-pyrazole-5-carbohydrazide
• 5880-74-0
• F1092-0938
• AKOS000493112
• (E)-N'-(1-(2-hydroxyphenyl)ethylidene)-3-methyl-1H-pyrazole-5-carbohydrazide
• Z57091806
• N'-[1-(2-hydroxyphenyl)ethylidene]-3-methyl-1H-pyrazole-5-carbohydrazide
• N'-[(E)-1-(2-hydroxyphenyl)ethylidene]-3-methyl-1H-pyrazole-5-carbohydrazide
• 1266547-91-4
• SCHEMBL1639168
• AK-968/11180125
• STK022590
• 5-methyl-N'-[(1E)-1-(6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]-1H-pyrazole-3-carbohydrazide

• Inchi： 1S/C13H14N4O2/c1-8-7-11(16-14-8)13(19)17-15-9(2)10-5-3-4-6-12(10)18/h3-7,18H,1-2H3,(H,14,16)(H,17,19)/b15-9+
• InChI Key： YYGNLEAKGXYTOQ-OQLLNIDSSA-N
• SMILES： OC1C=CC=CC=1/C(/C)=N/NC(C1C=C(C)NN=1)=O

Computed Properties

• Exact Mass: 258.11167570Da
• Monoisotopic Mass: 258.11167570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.4Ų

Additional information on N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-3-methyl-1H-pyrazole-5-carbohydrazide

Recent Advances in the Study of N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-3-methyl-1H-pyrazole-5-carbohydrazide (CAS: 1266547-91-4)

The compound N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-3-methyl-1H-pyrazole-5-carbohydrazide (CAS: 1266547-91-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This hydrazide derivative, characterized by its unique pyrazole and hydroxyphenyl moieties, has been the subject of several studies aimed at elucidating its biological activities, mechanisms of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and structural optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the hydrazide backbone and the hydroxyphenyl group could significantly improve its binding affinity to target proteins, particularly those involved in inflammatory pathways. The compound exhibited potent inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-action anti-inflammatory agent.

In addition to its anti-inflammatory properties, N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-3-methyl-1H-pyrazole-5-carbohydrazide has shown promising anticancer activity. A preclinical study conducted by researchers at the National Cancer Institute (NCI) revealed that the compound induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer, through the activation of the intrinsic mitochondrial pathway. The study also highlighted the compound's ability to inhibit angiogenesis, further supporting its potential as a multitargeted anticancer agent.

Another area of interest is the compound's antimicrobial activity. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-3-methyl-1H-pyrazole-5-carbohydrazide exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The researchers attributed this activity to the compound's ability to disrupt microbial cell membranes and inhibit essential enzymatic processes.

Despite these promising findings, challenges remain in the development of N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-3-methyl-1H-pyrazole-5-carbohydrazide as a therapeutic agent. Issues such as poor solubility, metabolic instability, and potential toxicity need to be addressed through further structural optimization and formulation studies. Ongoing research is exploring the use of prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-3-methyl-1H-pyrazole-5-carbohydrazide (CAS: 1266547-91-4) represents a versatile scaffold with multiple therapeutic applications. Its anti-inflammatory, anticancer, and antimicrobial activities make it a valuable candidate for further investigation. Future studies should focus on improving its pharmacokinetic properties and evaluating its efficacy in vivo to pave the way for clinical development.